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Compound of Interest

Compound Name: 1-Chlorodecane

Cat. No.: B1668793 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-chlorodecane, a halogenated hydrocarbon. Adherence to these

procedures is critical due to its potential hazards.

1-Chlorodecane is a combustible liquid that is very toxic to aquatic life with long-lasting

effects[1][2][3][4]. Therefore, it is imperative that this chemical be managed as hazardous

waste and disposed of in accordance with all applicable local, national, and international

regulations[5].

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all relevant safety precautions are

understood and implemented. Do not handle 1-chlorodecane until all safety precautions have

been read and understood[2][5][6].

Personal Protective Equipment (PPE): When handling 1-chlorodecane, it is mandatory to wear

appropriate personal protective equipment to prevent skin and eye contact, as well as

inhalation of vapors.
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PPE Category Specification Rationale

Hand Protection

Wear protective gloves

resistant to 1-chlorodecane.[5]

[7]

To prevent skin irritation and

absorption.

Eye/Face Protection

Use safety glasses with side-

shields or chemical goggles.[1]

[5]

To protect against splashes

and eye irritation.

Skin and Body Protection
Wear protective clothing to

prevent skin contact.[5][7]

To avoid skin irritation from

splashes or spills.

Respiratory Protection

Use only in a well-ventilated

area or outdoors.[2][5] If

ventilation is inadequate, use a

NIOSH-approved respirator.

To prevent inhalation of

vapors, which may cause

dizziness or drowsiness.[2]

Storage and Segregation: Proper storage and segregation of 1-chlorodecane waste are

crucial to prevent hazardous reactions.

Store in original or other suitable, tightly closed containers in a cool, dry, and well-ventilated

area.[1][5][7]

Keep away from heat, sparks, open flames, and other ignition sources.[1][5][7]

Store separately from incompatible materials such as strong oxidizing agents and bases.[1]

[7]

Crucially, never mix halogenated solvent waste, like 1-chlorodecane, with non-halogenated

organic waste, as this can significantly increase disposal costs and complexity[8][9].

Quantitative Data Summary
The following table summarizes key quantitative data for 1-chlorodecane, which is essential

for its safe handling and disposal.
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Property Value

Flash Point 83 °C / 181.4 °F[1][3]

Boiling Point 223 °C / 433.4 °F[1][3]

Melting Point -34 °C / -29.2 °F[1][3]

Water Solubility Insoluble[1][7]

Vapor Pressure 14.1 hPa @ 99 °C[1]

Detailed Disposal Protocol
The primary and recommended method for the disposal of 1-chlorodecane is to engage a

licensed and approved waste disposal company[1][2][5][6]. Do not attempt to dispose of this

chemical through standard laboratory drains or as regular trash.

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Identify the waste as "Hazardous Waste" and "Halogenated Organic Waste."

Ensure the waste 1-chlorodecane is not mixed with any other waste streams, especially

non-halogenated organic waste[5][8][9]. Keep it in its original container if possible[5].

Container Management:

Use a suitable, leak-proof, and clearly labeled container for waste accumulation. The

container must be compatible with 1-chlorodecane.

The label should clearly state "Hazardous Waste," "1-Chlorodecane," and any other

required information as per your institution's and local regulations.

Spill Management (in case of accidental release):

In the event of a spill, immediately contain the spillage.
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Use a non-combustible absorbent material such as sand, earth, or vermiculite to absorb

the spilled chemical[5].

Carefully collect the absorbed material and place it into a suitable, closed container for

disposal[5].

Label the container as "Hazardous Waste - Spill Debris containing 1-Chlorodecane."

Do not let the product enter drains, as it is very toxic to aquatic life[1][5].

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.

Provide them with the Safety Data Sheet (SDS) for 1-chlorodecane and any other

relevant information.

Final Disposal Method:

The licensed disposal company will typically use high-temperature incineration to destroy

the halogenated hydrocarbon in a controlled environment, ensuring that harmful

byproducts are not released into the atmosphere[9][10].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 1-
chlorodecane.
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Caption: Logical workflow for the safe disposal of 1-chlorodecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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